Cas no 7789-06-2 (strontium chromate)

• Product Name: strontium chromate
• CAS No: 7789-06-2
• MF: CrO₄Sr
• MW: 203.613704681396
• MDL: MFCD00049549
• CID: 47880
• Update Time: 2026-05-14

strontium chromate Chemical and Physical Properties

Names and Identifiers

• strontium chromate
• strontium,dioxido(dioxo)chromium
• Strontium chrome yellow 801
• c.i. pigment yellow 32
• chromic acid, strontium salt
• Chroman strontnaty

• MDL： MFCD00049549
• Inchi： 1S/Cr.4O.Sr/q;;;2*-1;+2
• InChI Key： DBHDUMCOCWMAJM-UHFFFAOYSA-N
• SMILES： [Cr].O.O.[O-].[O-].[Sr+2]

Computed Properties

• Exact Mass: 203.82600
• Monoisotopic Mass: 203.826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Color/Form: Bright yellow powder. Monoclinic system.
• Density: 3.895
• Melting Point: Decomposes
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in boiling water, dilute HCl, dilute CH{3}CO{2}H
• Stability/Shelf Life: Stability
• PSA: 80.26000
• LogP: -0.47520
• Merck: 14,8841
• Solubility: Soluble in boiling water, dilute HCl, dilute CH{3}CO{2}H

strontium chromate Security Information

• Hazardous Material transportation number：UN3087
• Hazard Category Code： 45-22-50/53
• Safety Instruction： S53; S45; S60; S6
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R45; R22; R50/53